Cas no 2138134-55-9 (2-cyclohexyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol)
2-cyclohexyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties
Names and Identifiers
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- 2-cyclohexyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol
- 2-cyclohexyl-6-ethyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
- 2138134-55-9
- EN300-1077905
-
- Inchi: 1S/C15H21N3O/c1-3-12-10(2)9-13-16-14(17-18(13)15(12)19)11-7-5-4-6-8-11/h9,11H,3-8H2,1-2H3,(H,16,17)
- InChI Key: YOYHABATEJNIRF-UHFFFAOYSA-N
- SMILES: O=C1C(CC)=C(C)C=C2N=C(C3CCCCC3)NN21
Computed Properties
- Exact Mass: 259.168462302g/mol
- Monoisotopic Mass: 259.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 44.7Ų
2-cyclohexyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1077905-0.05g |
2-cyclohexyl-6-ethyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2138134-55-9 | 95% | 0.05g |
$624.0 | 2023-10-28 | |
| Enamine | EN300-1077905-0.1g |
2-cyclohexyl-6-ethyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2138134-55-9 | 95% | 0.1g |
$653.0 | 2023-10-28 | |
| Enamine | EN300-1077905-0.25g |
2-cyclohexyl-6-ethyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2138134-55-9 | 95% | 0.25g |
$683.0 | 2023-10-28 | |
| Enamine | EN300-1077905-0.5g |
2-cyclohexyl-6-ethyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2138134-55-9 | 95% | 0.5g |
$713.0 | 2023-10-28 | |
| Enamine | EN300-1077905-1.0g |
2-cyclohexyl-6-ethyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2138134-55-9 | 1g |
$743.0 | 2023-05-23 | ||
| Enamine | EN300-1077905-2.5g |
2-cyclohexyl-6-ethyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2138134-55-9 | 95% | 2.5g |
$1454.0 | 2023-10-28 | |
| Enamine | EN300-1077905-5.0g |
2-cyclohexyl-6-ethyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2138134-55-9 | 5g |
$2152.0 | 2023-05-23 | ||
| Enamine | EN300-1077905-10.0g |
2-cyclohexyl-6-ethyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2138134-55-9 | 10g |
$3191.0 | 2023-05-23 | ||
| Enamine | EN300-1077905-1g |
2-cyclohexyl-6-ethyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2138134-55-9 | 95% | 1g |
$743.0 | 2023-10-28 | |
| Enamine | EN300-1077905-5g |
2-cyclohexyl-6-ethyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol |
2138134-55-9 | 95% | 5g |
$2152.0 | 2023-10-28 |
2-cyclohexyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 2-cyclohexyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol
Comprehensive Overview of 2-Cyclohexyl-6-Ethyl-7-Methyl-1,2,4-Triazolo[1,5-a]Pyridin-5-Ol (CAS No. 2138134-55-9)
2-Cyclohexyl-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol (CAS No. 2138134-55-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework and potential biological activities. This compound belongs to the 1,2,4-triazolo[1,5-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse applications in drug discovery and material science. The presence of a cyclohexyl group, combined with ethyl and methyl substituents, enhances its lipophilicity and metabolic stability, making it a promising candidate for further development.
In recent years, the scientific community has shown growing interest in triazolo-pyridine derivatives, particularly due to their role as kinase inhibitors and antimicrobial agents. Searches for "CAS 2138134-55-9 uses" or "2-cyclohexyl-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol synthesis" have surged, reflecting the demand for detailed information on this compound. Researchers are particularly intrigued by its potential in targeting inflammatory pathways and oxidative stress-related diseases, aligning with current trends in precision medicine and personalized therapeutics.
The structural complexity of 2-cyclohexyl-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol offers opportunities for modular modifications, enabling the exploration of structure-activity relationships (SAR). Questions like "How to optimize the bioavailability of triazolo-pyridine compounds?" or "What are the latest advances in heterocyclic chemistry for drug design?" are frequently encountered in academic forums. This compound's 5-hydroxy moiety further provides a handle for derivatization, which could lead to improved pharmacokinetic properties or novel functional materials.
From an industrial perspective, CAS 2138134-55-9 is often discussed in the context of scalable synthesis and green chemistry. Searches for "eco-friendly synthesis of triazolo-pyridines" or "cost-effective routes to 2-cyclohexyl-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol" highlight the need for sustainable production methods. Catalytic approaches, such as transition-metal-catalyzed cyclizations or microwave-assisted reactions, are being explored to enhance yield and reduce waste generation.
In summary, 2-cyclohexyl-6-ethyl-7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-ol represents a versatile scaffold with broad applicability in life sciences and materials engineering. Its CAS number 2138134-55-9 serves as a critical identifier for researchers navigating chemical databases or patent literature. As interest in heterocyclic drug candidates and small-molecule therapeutics continues to rise, this compound is poised to play a pivotal role in future innovations.
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